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Compound of Interest

Compound Name: Omeprazole-N-oxide

Cat. No.: B194791 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Omeprazole-N-oxide, with the Chemical Abstracts Service (CAS) number 176219-04-8, is a

prominent metabolite of the widely prescribed proton pump inhibitor, omeprazole.[1] It also

serves as a critical reference standard in the analytical profiling of omeprazole and its related

substances, often identified as "Omeprazole EP Impurity E" or "Omeprazole USP Related

Compound E".[2][3][4] This guide provides a comprehensive overview of its chemical and

physical properties, synthesis, analytical characterization, and biological relevance, tailored for

professionals in pharmaceutical research and development.

Physicochemical Properties
Omeprazole-N-oxide is typically a white to off-white solid.[5][6] Its fundamental

physicochemical properties are summarized in the table below for easy reference and

comparison.
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Property Value Source

CAS Number 176219-04-8 [1][5][6][7][8][9][10][11][12]

Molecular Formula C₁₇H₁₉N₃O₄S [1][7][8][9][12][13][14]

Molecular Weight 361.42 g/mol [1][7][8][9][12][13]

IUPAC Name

6-methoxy-2-[(4-methoxy-3,5-

dimethyl-1-oxidopyridin-1-ium-

2-yl)methylsulfinyl]-1H-

benzimidazole

[13][15]

Synonyms

5-Methoxy-2-[((4-Methoxy-3,5-

Dimethyl-1-Oxido-2-

Pyridinyl)Methyl)Sulfinyl]-

Benzimidazole, Omeprazole

Impurity E, Omeprazole N-

Oxide

[3][4][6]

Appearance White to Off-white Solid [3][5][6]

Melting Point 173-175 °C [1][7]

Solubility
DMSO (Slightly), Methanol

(Slightly, Heated)
[7]

Storage Temperature 4°C [1]

Synthesis and Purification
Omeprazole-N-oxide is primarily formed as a byproduct during the synthesis of omeprazole,

specifically during the oxidation of the sulfide intermediate. The formation of the N-oxide occurs

due to the over-oxidation of the pyridine nitrogen in the omeprazole molecule.

General Synthesis Pathway
The synthesis of omeprazole involves the coupling of a substituted pyridine moiety with a

benzimidazole thiol, followed by oxidation of the resulting sulfide to a sulfoxide. The formation

of Omeprazole-N-oxide is a competing reaction during this oxidation step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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